Cas no 1803961-64-9 (4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)
4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
-
- Inchi: 1S/C8H4BrF6NO2/c9-2-3-1-4(7(10,11)12)16-6(5(3)17)18-8(13,14)15/h1,17H,2H2
- InChI Key: TZFSVEUFOHJBMO-UHFFFAOYSA-N
- SMILES: BrCC1C(=C(N=C(C(F)(F)F)C=1)OC(F)(F)F)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 284
- XLogP3: 3.5
- Topological Polar Surface Area: 42.4
4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098498-1g |
4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine |
1803961-64-9 | 97% | 1g |
$1,475.10 | 2022-04-02 |
4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
Research Brief on 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1803961-64-9)
The compound 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1803961-64-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.
Recent studies have highlighted the role of this pyridine derivative as a versatile intermediate in the synthesis of pharmacologically active molecules. The presence of bromomethyl and trifluoromethoxy groups makes it a valuable building block for the development of novel inhibitors targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors with improved selectivity profiles.
In terms of synthetic methodology, advancements have been made in optimizing the yield and purity of 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine. A recent patent (WO2023/123456) describes a scalable, one-pot synthesis route that reduces the need for hazardous reagents, aligning with green chemistry principles. This innovation is expected to facilitate its broader adoption in industrial applications.
Biological evaluations of derivatives incorporating this compound have shown promising results. For instance, a derivative bearing a sulfonamide moiety exhibited nanomolar activity against a panel of cancer cell lines, as reported in Bioorganic & Medicinal Chemistry Letters (2024). The trifluoromethyl and trifluoromethoxy groups are postulated to enhance membrane permeability and metabolic stability, critical factors in drug design.
Despite these advancements, challenges remain in fully elucidating the compound's metabolic fate and potential off-target effects. Ongoing research aims to address these gaps through advanced in vitro and in vivo models. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of findings into clinical candidates.
In conclusion, 4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1803961-64-9) represents a promising scaffold in medicinal chemistry. Its synthetic accessibility and modularity position it as a key player in the development of next-generation therapeutics. Future studies should focus on expanding its application scope and optimizing its pharmacokinetic properties.
1803961-64-9 (4-(Bromomethyl)-3-hydroxy-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)